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Compound of Interest

Methyl 2-
Compound Name:
(sulfamoylmethyl)benzoate

Cat. No.: B053720

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Methyl 2-
(sulfamoylmethyl)benzoate, including its chemical properties, a detailed experimental
protocol for its synthesis, and a summary of its potential applications based on the known
biological activities of the sulfonamide functional group.

Chemical Properties and Data

Methyl 2-(sulfamoylmethyl)benzoate, also known as o-Carbomethoxybenzyl sulfonamide, is
a white to off-white crystalline solid.[1] It is soluble in organic solvents like ethanol, acetone,
and dimethyl sulfoxide (DMSO).[1] The compound is stable under normal storage conditions
but may be sensitive to light and heat.[1]
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Property Value Reference

CAS Number 112941-26-1 [2]

Molecular Formula CoH11NO4S [3]

Molecular Weight 229.25 g/mol [3]

Melting Point 98-100 °C [2]
White to Almost white powder

Appearance [4]
to crystal

Purity >98.0% (HPLC) [4]
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Synthesis Protocol

The synthesis of Methyl 2-(sulfamoylmethyl)benzoate can be achieved through a two-step
process involving the preparation of a sulfonyl chloride intermediate followed by amination.
While a specific detailed protocol for the exact target molecule is not readily available in
published literature, a reliable synthetic route can be inferred from established chemical
methodologies for similar compounds.[2][5]

Step 1: Synthesis of Methyl 2-
(chlorosulfonylmethyl)benzoate

A common method for the synthesis of related sulfonyl chlorides involves the diazotization of
an amino benzoate followed by a sulfonation reaction.

Materials:
o Methyl 2-aminobenzoate

e Hydrochloric acid
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Sodium nitrite

Sulfur dioxide

Copper(ll) chloride

Dichloromethane

Sodium bicarbonate

Procedure: A detailed, citable experimental protocol for this specific transformation is not
available. However, the general procedure involves the diazotization of Methyl 2-
aminobenzoate with sodium nitrite in the presence of hydrochloric acid, followed by reaction
with sulfur dioxide in the presence of a copper catalyst to yield the sulfonyl chloride.

Step 2: Amination of Methyl 2-
(chlorosulfonylmethyl)benzoate

The resulting sulfonyl chloride is then reacted with ammonia to form the sulfonamide.

Materials:

Methyl 2-(chlorosulfonylmethyl)benzoate

Ammonia (gas or aqueous solution)

Toluene

Benzene

Procedure:

 In areaction kettle, dissolve Methyl 2-(chlorosulfonylmethyl)benzoate in a mixture of
benzene and toluene.[2]

e Cool the solution to below 10 °C with stirring.[2]
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» Bubble ammonia gas through the solution, maintaining the reaction temperature below 30
°C.[2]

o Continue the introduction of ammonia gas for approximately 3 hours, monitoring the reaction
progress by sampling and analysis.[2]

e Once the reaction is complete, filter the mixture.[2]
e Wash the filter cake with a suitable solvent.[2]

e Dry the solid product to obtain Methyl 2-(sulfamoylmethyl)benzoate.[2]

Experimental Workflow
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Synthesis Workflow for Methyl 2-(sulfamoylmethyl)benzoate

Step 1: Precursor Synthesis

(Methyl 2-aminobenzoatej

Diazotization
(NaNOz, HCI)

Sulfonation
(SOz, CuCl2)

— ——

Methyl 2-(chlorosulfonylmethyl)benzoate

Step 2: Amination

Amination
(Ammonia, Toluene/Benzene)

Filtration

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Hypothetical Enzyme Inhibition Pathway

Methyl 2-(suIfamoylmfethyl)benzoate Substrate
(or derivative)

Inhibits

Binds to

Target Enzyme
(e.g., Carbonic Anhydrase)

Downstream Biological Effect
(e.g., pH regulation, cell proliferation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Methyl 2-
(sulfamoylmethyl)benzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053720#methyl-2-sulfamoylmethyl-benzoate-
experimental-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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